1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: (4-fluorophenyl)-[4-[2-nitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H15F4N3O3/c19-14-4-1-12(2-5-14)17(26)24-9-7-23(8-10-24)15-6-3-13(18(20,21)22)11-16(15)25(27)28/h1-6,11H,7-10H2
• InChI Key: KQSOAVNHZYCTAD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H15F4N3O3
• Molecular Weight: 397.3 g/mol

Description

1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine (abbreviated as 4-FBP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). It has been shown to bind to the serotonin transporter and inhibit the reuptake of serotonin, leading to an increase in serotonin levels in the brain. It has also been shown to bind to the dopamine transporter and inhibit the reuptake of dopamine, leading to an increase in dopamine levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine are still being studied, but it has been shown to have an impact on serotonin and dopamine levels in the brain. It has been suggested that the compound could be used as a potential treatment for depression and other mood disorders, as well as for the treatment of addiction.

Advantages and Limitations for Lab Experiments

1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. It has also been shown to have a high affinity for the serotonin and dopamine transporters, making it a useful tool for the study of these systems. However, one limitation of 1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is its potential toxicity, which must be taken into consideration when using the compound in experiments.

Future Directions

There are several future directions for the study of 1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine. One area of interest is the development of new compounds based on the structure of 1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine that could have improved pharmacological properties. Another area of interest is the study of the compound's potential as a treatment for depression and other mood disorders, as well as for addiction. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of 1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been achieved through various methods, including the reaction of 4-fluorobenzoyl chloride with 2-nitro-4-(trifluoromethyl)aniline in the presence of a base, or the reaction of 4-fluorobenzoyl chloride with 2-nitro-4-(trifluoromethyl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The yield of the synthesis method is typically between 50-70%.

Scientific Research Applications

1-(4-fluorobenzoyl)-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been studied for its potential applications in research, particularly in the field of neuroscience. It has been used as a ligand for the serotonin transporter, which plays a crucial role in the regulation of serotonin levels in the brain. The compound has also been used as a tool for the study of the dopamine transporter and its role in dopamine signaling.